
Unraveling the Selectivity and Specificity of SR-
1903: A Comparative Analysis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: SR-1903

Cat. No.: B15543256 Get Quote

Initial investigations into the kinase inhibitor SR-1903 have revealed a significant challenge in

identifying relevant scientific data. Publicly available information and scientific literature do not

contain a compound designated as "SR-1903" within the context of kinase inhibition or drug

development. The search results primarily associate "SR-1903" with the M1903 Springfield

rifle, a firearm, and its depiction in the video game Resident Evil 4.

This misidentification precludes a comparative analysis of SR-1903's selectivity and specificity

against other kinase inhibitors. The core requirements of providing quantitative data, detailed

experimental protocols, and signaling pathway diagrams cannot be fulfilled without accurate

information on the compound in question.

To proceed with a comprehensive comparison guide as requested, it is imperative to ascertain

the correct name or designation of the kinase inhibitor of interest. Researchers, scientists, and

drug development professionals are encouraged to verify the compound's identifier to enable a

thorough and accurate assessment of its performance characteristics.

Once the correct compound name is provided, a detailed guide will be developed,

encompassing the following critical areas:

Kinase Selectivity Profile: A comprehensive overview of the inhibitor's binding affinity across

a panel of kinases. This will be presented in a tabular format, comparing its potency against

the primary target(s) versus off-target kinases.
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Specificity Analysis: Detailed examination of the inhibitor's potential for off-target effects,

including interactions with other protein families.

Comparative Analysis: Objective comparison of the inhibitor's performance with other

relevant alternatives, supported by experimental data from peer-reviewed studies.

Experimental Methodologies: In-depth descriptions of the key assays and protocols used to

determine selectivity and specificity, such as KINOMEscan™, cellular thermal shift assays

(CETSA), and western blotting.

Signaling Pathway Visualization: Custom diagrams generated using Graphviz to illustrate the

inhibitor's mechanism of action within relevant signaling cascades.

We are committed to providing accurate and actionable information to the research community.

We look forward to receiving the corrected compound information to deliver a valuable

comparative guide.

To cite this document: BenchChem. [Unraveling the Selectivity and Specificity of SR-1903: A
Comparative Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15543256#sr-1903-selectivity-and-specificity-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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